Cas no 1708013-28-8 (4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid)

• Product Name: 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid
• CAS No: 1708013-28-8
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 5161911
• Update Time: 2025-05-23

4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid

• Inchi： 1S/C12H15N3O2S/c16-11(17)9-7-13-12(14-10(9)8-1-2-8)15-3-5-18-6-4-15/h7-8H,1-6H2,(H,16,17)
• InChI Key： SEFIVEYIZWVPSV-UHFFFAOYSA-N
• SMILES： C1(N2CCSCC2)=NC=C(C(O)=O)C(C2CC2)=N1

Computed Properties

• Exact Mass: 265.088
• Monoisotopic Mass: 265.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid

Introduction to 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid (CAS No. 1708013-28-8)

4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid (CAS No. 1708013-28-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a cyclopropyl group and a thiomorpholine moiety, contribute to its distinct pharmacological properties.

The cyclopropyl group is a three-membered cyclic alkane that imparts rigidity and conformational constraint to the molecule, which can enhance its binding affinity to specific biological targets. The thiomorpholine moiety, on the other hand, is a sulfur-containing heterocyclic ring that can modulate the compound's solubility, lipophilicity, and overall bioavailability. These structural elements make 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid an attractive candidate for various pharmacological studies.

Recent research has highlighted the potential of 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Studies have shown that this compound can effectively modulate certain neurotransmitter systems, such as the glutamate and GABA receptors, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. The ability to influence these receptors suggests that 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid could be developed into a novel therapeutic agent for these debilitating conditions.

In addition to its neuroprotective properties, 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid has also demonstrated anti-inflammatory effects. Inflammatory responses are a common feature of many diseases, including autoimmune disorders and chronic inflammatory conditions. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid have been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid in human subjects. Early-phase trials have shown promising results, with patients exhibiting good tolerability and positive responses to treatment. These findings have paved the way for further clinical investigations to explore its potential as a therapeutic agent for various diseases.

The synthesis of 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. The key intermediates used in the synthesis include cyclopropylamine and thiomorpholine, which are readily available from commercial sources or can be synthesized through well-established methods. The final step involves coupling these intermediates with a pyrimidine derivative using appropriate coupling reagents and catalysts.

In conclusion, 4-Cyclopropyl-2-thiomorpholin-4-yl-pyrimidine-5-carboxylic acid (CAS No. 1708013-28-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound holds great promise for addressing unmet medical needs in various disease areas.